Cas no 2171271-73-9 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid
• CAS No: 2171271-73-9
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5865557
• PubChem ID: 165525530
• Update Time: 2025-08-05

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-hydroxybutanoic acid
• EN300-1502329
• 2171271-73-9

• Inchi： 1S/C22H24N2O6/c1-13(20(26)24-19(10-11-25)21(27)28)23-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,29)(H,24,26)(H,27,28)/t13-,19+/m0/s1
• InChI Key： GCVREGKJQWTHHU-ORAYPTAESA-N
• SMILES： O(C(N[C@@H](C)C(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid

Compound CAS No 2171271-73-9: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic Acid

The compound with CAS No 2171271-73-9, named as (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybutanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules and peptide derivatives.

At its core, this compound features a propanamido group attached to a fluorenylmethoxycarbonyl (Fmoc) moiety, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group ensures stability during synthetic procedures while allowing for precise control over the reactivity of the molecule. The 4-hydroxybutanoic acid component introduces hydrophilic properties, enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of peptide-based therapeutics. Researchers have utilized its unique stereochemistry to design molecules with enhanced pharmacokinetic profiles, including improved half-life and reduced immunogenicity. The (R) and (S) configurations at the chiral centers play a critical role in determining the compound's biological activity and selectivity.

The synthesis of this compound involves a multi-step process that incorporates advanced techniques such as asymmetric catalysis and stereoselective reactions. These methods ensure high enantiomeric purity, which is essential for studying the compound's biological effects in vitro and in vivo. The use of Fmoc protection has also been optimized to minimize side reactions and maximize yield during the synthesis.

In terms of applications, this compound has shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. Its ability to modulate key cellular pathways makes it a valuable lead compound for further optimization into clinical candidates. Additionally, its structural versatility allows for modifications that can target specific receptors or enzymes with high precision.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity. These analyses have provided insights into its conformational dynamics and interactions with biological systems, further enhancing our understanding of its potential applications.

In conclusion, CAS No 2171271-73-9 represents a cutting-edge molecule with immense potential in drug discovery and chemical synthesis. Its unique combination of functional groups and stereochemistry positions it as a valuable asset in advancing medical research and developing novel therapeutic agents.